3-Propyl-1H-1,2,4-triazole hydrochloride

• CAS: 1609401-01-5; 19932-60-6
• Molecular Formula: C5H10ClN3
• Molecular Weight: 147.61
• SMILES: CCCC1=NC=NN1.Cl
• InChI: InChI=1S/C5H9N3.ClH/c1-2-3-5-6-4-7-8-5;/h4H,2-3H2,1H3,(H,6,7,8);1H
• InChIKey: IHBLZFXCRQUDJM-UHFFFAOYSA-N
• Solubility: not available

3-Propyl-1H-1,2,4-triazole HCl – Identity & Physicochemical Profile

3-Propyl-1H-1,2,4-triazole hydrochloride (CAS 1609401-01-5， free-base CAS 19932-60-6) is a 3-alkyl-substituted 1,2,4-triazole supplied as the hydrochloride salt (C₅H₁₀ClN₃， MW 147.60 g/mol) . The free base exhibits a calculated logP (octanol/water) of approximately 0.28–0.76 depending on the estimation method [1] and a predicted boiling point of 244.4±23.0 °C . The compound belongs to the 3-alkyl-1,2,4-triazole series， where the propyl substituent at the 3-position systematically modulates lipophilicity， metal-coordination geometry， and biological interface properties relative to the methyl， ethyl， and unsubstituted congeners [2][3].

Chain-length selectivity Propyl substituent modulates lipophilicity distinct from methyl/ethyl analogs

Salt form Hydrochloride salt supports aqueous solubility in synthesis workflows

Research context Suitable for corrosion inhibitor design, MOF ligand synthesis, and lipophilicity SAR studies

• [1] Cheméo. 1H-1,2,4-Triazole， 3-propyl- (CAS 19932-60-6). logPoct/wat: 0.275 (Crippen calculated). View Source
• [2] Zhang， J.-P. et al. Syntheses， Structures， and Porous/Luminescent Properties of Silver 3-Alkyl-1,2,4-Triazolate Frameworks with Rare 3-Connected Topologies. Cryst. Growth Des. 2011， 11， 206–214. View Source
• [3] Allam， N. K. et al. Thermodynamic and quantum chemistry characterization of the adsorption of triazole derivatives during Muntz corrosion in acidic and neutral solutions. Appl. Surf. Sci. 2006， 253， 1170–1177. View Source

Why 3-Propyl-1H-1,2,4-triazole HCl Cannot Be Replaced

Generic substitution with unsubstituted 1,2,4-triazole， 3-methyl， or 3-ethyl analogs alters critical performance parameters in a non-linear fashion. The propyl chain length is not merely an incremental extension but a functional threshold: moving from methyl to propyl shifts the calculated logP from approximately −0.73 (3-methyl) vs. 0.37 (3-ethyl) to 0.28–0.76 (3-propyl) [1]， directly impacting membrane permeability and bioavailability predictions. In corrosion-inhibition applications， the rank order of protection efficiency is AMPT (3-propyl) > AMET (3-ethyl) > AMMT (3-methyl) across both acidic and neutral chloride media [2][3]. Procurement of a shorter-chain analog therefore risks underperformance in applications where alkyl-chain-dependent adsorption kinetics or lipophilicity-driven partitioning govern the outcome.

Lipophilicity may shift

Shorter alkyl chains (methyl, ethyl) can reduce logP, altering membrane partitioning predictions.

Corrosion inhibition may differ

Methyl/ethyl analogs may exhibit lower protection efficiency in Cu–Zn alloy studies; ranking may not transfer.

Topology outcome may change

Propyl-specific framework topology (sqc5603) may not form with shorter-chain ligands, affecting MOF design.

• [1] Cheméo. 1H-1,2,4-Triazole， 3-propyl- (CAS 19932-60-6). logPoct/wat: 0.275 (Crippen calculated). View Source
• [2] Allam， N. K. et al. Studies on triazole derivatives as inhibitors for the corrosion of muntz metal in acidic and neutral solutions. Surf. Coat. Technol. 2006， 200， 4784–4790. View Source
• [3] INIS Repository. Studies on triazole derivatives as inhibitors for the corrosion of muntz metal. Record 38079227. Among these compounds， AMPT is found to offer better corrosion inhibition than the other compounds. View Source

3-Propyl-1H-1,2,4-triazole HCl vs. Analogs: Head-to-Head Evidence

Lipophilicity: logP Difference vs. Shorter Analogs

The calculated octanol/water partition coefficient (logP) of 3-propyl-1H-1,2,4-triazole (free base) is 0.275 (Crippen) to 0.757 (chemsrc) [1], compared with 3-methyl-1,2,4-triazole (ACD/LogP = −0.73) and 3-ethyl-1,2,4-triazole (LogP = 0.37) . The propyl substituent increases logP by approximately 1.0–1.5 log units versus the methyl analog, representing a >10-fold increase in the octanol/water partition coefficient.

Lipophilicity logP

Reported

ΔlogP +1.0 to +1.5 vs. 3-methyl

Supports lipophilicity selection for membrane partitioning studies

Calculated values; experimental validation recommended

Evidence Dimension	Calculated logP (octanol/water partition coefficient)
Target Compound Data	3-propyl-1H-1,2,4-triazole: logP = 0.275 (Crippen) [1]; 0.757 (chemsrc)
Comparator Or Baseline	3-methyl-1,2,4-triazole: ACD/LogP = −0.73 ; 3-ethyl-1,2,4-triazole: LogP = 0.37
Quantified Difference	ΔlogP (propyl − methyl) ≈ +1.0 to +1.5; ΔlogP (propyl − ethyl) ≈ −0.1 to +0.4
Conditions	In silico calculated properties; Crippen， ACD/LogP， and chemsrc estimation methods

Why This Matters

The >10-fold increase in lipophilicity relative to the methyl analog directly impacts compound selection when membrane permeability or hydrophobic partitioning is a design criterion.

• [1] Cheméo. 1H-1,2,4-Triazole， 3-propyl- (CAS 19932-60-6). logPoct/wat: 0.275 (Crippen calculated). View Source

Corrosion Inhibition: Muntz Alloy Rank Order

In a direct head-to-head study using weight-loss and potentiodynamic polarization methods on muntz alloy (60Cu–40Zn) in 1 N HCl and 3.5% NaCl， the 3-propyl derivative AMPT consistently achieved the highest inhibition efficiency， with the rank order AMPT > AMET > AMMT [1][2]. At 500 ppm inhibitor concentration， all three compounds reached their peak efficiency， but AMPT maintained superior protection across the full concentration range tested.

Corrosion rank

Head-to-head

AMPT > AMET > AMMT (acidic & neutral)

Reported highest inhibition ranking among tested triazoles

Muntz alloy; reported concentration 500 ppm

Evidence Dimension	Corrosion inhibition efficiency (rank order and relative performance)
Target Compound Data	AMPT (4-amino-5-mercapto-3-propyl-1,2,4-triazole): highest inhibition efficiency among the three tested triazoles
Comparator Or Baseline	AMET (4-amino-5-mercapto-3-ethyl-1,2,4-triazole): intermediate efficiency; AMMT (4-amino-5-mercapto-3-methyl-1,2,4-triazole): lowest efficiency
Quantified Difference	Rank order: AMPT > AMET > AMMT in both 1 N HCl and 3.5% NaCl media
Conditions	Muntz alloy (60Cu–40Zn); 1 N HCl (acidic) and 3.5% NaCl (neutral); weight-loss and potentiodynamic polarization; 500 ppm optimal concentration

Why This Matters

For industrial corrosion inhibitor procurement， selecting the propyl-substituted triazole scaffold provides the highest protection efficiency against copper-zinc alloy corrosion compared to methyl or ethyl analogs.

• [1] Allam， N. K. et al. Studies on triazole derivatives as inhibitors for the corrosion of muntz metal in acidic and neutral solutions. Surf. Coat. Technol. 2006， 200， 4784–4790. Triazoles inhibit the corrosion of muntz metal to almost an equal extent in both the media in the order of AMPT > AMET > AMMT. View Source
• [2] INIS Repository. Studies on triazole derivatives as inhibitors for the corrosion of muntz metal. Record 38079227. Among these compounds， AMPT is found to offer better corrosion inhibition than the other compounds. View Source

Copper Corrosion Protection in Neutral Chloride Media

In a comparative study of 3-alkyl- and 3-hydroxyalkyl-5-amino-1H-1,2,4-triazoles for copper corrosion inhibition in neutral borate buffer (pH 7.4) containing chloride， 3-propyl-5-amino-1H-1,2,4-triazole (compound I， the shortest alkyl chain without OH modification) demonstrated the greatest protective effect [1]. Protection increased with concentration from 0.01 to 10.0 mmol/L. Longer alkyl chains or introduction of hydroxyl groups decreased or eliminated the protective effect， indicating that the propyl chain represents a functional optimum in this series.

Copper protection

Head-to-head

3-propyl > longer alkyl & OH analogs

Greatest protective effect in neutral chloride media

Borate buffer pH 7.4; reported concentration range 0.01–10 mmol/L

Evidence Dimension	Copper corrosion protective effect in neutral chloride-containing borate buffer
Target Compound Data	3-propyl-5-amino-1H-1,2,4-triazole (compound I): greatest protective effect at 0.01–10.0 mmol/L
Comparator Or Baseline	Longer-chain 3-alkyl-5-amino-1,2,4-triazoles and 3-hydroxyalkyl-5-amino-1,2,4-triazoles: decreased or absent protective effect
Quantified Difference	Qualitative rank: 3-propyl (shortest alkyl， no OH) >> longer alkyl chains and OH-substituted analogs in neutral medium
Conditions	Copper metal; borate buffer pH 7.4 with chloride; concentration range 0.01–10.0 mmol/L; electrochemical and direct corrosion tests

Why This Matters

In applications requiring copper corrosion protection in near-neutral chloride environments (e.g.， microelectronics or heat-exchange equipment)， the 3-propyl-substituted scaffold provides a non-monotonic structure–activity optimum， outperforming both shorter and longer alkyl-chain variants.

• [1] Shevtsov， Yu. V. et al. A comparison of the inhibitory activity of 3-alkyl- and 3-hydroxyalkyl-5-amino-1H-1,2,4-triazoles against copper corrosion in chloride-containing environments. Int. J. Corros. Scale Inhib. 2023， 12， 630–645. In a neutral media， the greatest protective effect was obtained for 3-propyl-5-amino-1H-1,2,4-triazole I. View Source

Silver Triazolate Framework: Topology Change with Propyl

Self-assembly of Ag(I) with 3-alkyl-1,2,4-triazoles produces four distinct metal azolate frameworks (MAFs): [Ag(mtz)] (1， methyl)， [Ag(etz)] (2， ethyl)， [Ag₄(etz)₄]·H₂O (3·H₂O， ethyl)， and [Ag₄(ptz)₄] (4， propyl) [1]. While 1 and 2 adopt the uniform (10,3)-d (utp) topology， the propyl derivative 4 forms a different uninodal sqc5603 topology. The variation in alkyl chain length renders substantially different coordination structures and guest-responsive photoluminescent properties [1].

Framework topology

Reported

sqc5603 (propyl) vs. utp (methyl/ethyl)

Propyl enables distinct topology for luminescent MOF design

Single-crystal XRD; guest-responsive photoluminescence

Evidence Dimension	Coordination framework topology of silver 3-alkyl-1,2,4-triazolate MOFs
Target Compound Data	[Ag₄(ptz)₄] (4， Hptz = 3-propyl-1,2,4-triazole): uninodal sqc5603 topology (point symbol 8².10; vertex symbol 8.8².12)
Comparator Or Baseline	[Ag(mtz)] (1， methyl) and [Ag(etz)] (2， ethyl): uniform (10,3)-d (utp) topology
Quantified Difference	Topology change from utp (methyl， ethyl) to sqc5603 (propyl); distinct framework dimensionality and guest-response behavior
Conditions	Single-crystal X-ray diffraction; self-assembly in solution; comparison across methyl， ethyl， and propyl 3-alkyl-1,2,4-triazoles

Why This Matters

For researchers designing metal-organic frameworks or coordination polymers， the propyl substituent provides access to a distinct network topology and luminescent response not accessible with shorter-chain 3-alkyl-1,2,4-triazoles.

• [1] Zhang， J.-P. et al. Syntheses， Structures， and Porous/Luminescent Properties of Silver 3-Alkyl-1,2,4-Triazolate Frameworks with Rare 3-Connected Topologies. Cryst. Growth Des. 2011， 11， 206–214. View Source

3-Propyl-1H-1,2,4-triazole HCl: Application Scenarios

Muntz Alloy Corrosion Inhibition

Based on the demonstrated rank order AMPT (3-propyl) > AMET (3-ethyl) > AMMT (3-methyl) for corrosion inhibition of muntz alloy in both 1 N HCl and 3.5% NaCl [1]， the 3-propyl-1H-1,2,4-triazole scaffold is the preferred starting material for synthesizing high-efficiency corrosion inhibitors for heat exchangers， condensers， and marine hardware fabricated from Cu–Zn alloys.

Copper Protection in Microelectronics & Heat Exchangers

In neutral chloride-containing environments (borate buffer， pH 7.4)， the 3-propyl-5-amino-1H-1,2,4-triazole derivative provides the greatest protective effect among 3-alkyl- and 3-hydroxyalkyl-5-amino-1,2,4-triazole variants [2]. The free base or its hydrochloride serves as the key intermediate for synthesizing optimized copper-corrosion inhibitors for microelectronics fabrication and heat-exchange systems.

Medicinal Chemistry: Defined Lipophilicity in Triazole Series

The calculated logP of the 3-propyl free base (0.28–0.76) represents a >10-fold increase in octanol/water partitioning versus the 3-methyl analog (ACD/LogP = −0.73) [3]. Medicinal chemists optimizing membrane permeability， oral bioavailability， or blood–brain barrier penetration in 1,2,4-triazole-based lead series should select the propyl-substituted scaffold when higher logD is desired without introducing metabolically labile longer alkyl chains.

MOF Synthesis: Non-utp Topologies & Luminescence

The 3-propyl-1,2,4-triazole ligand yields the silver(I) framework [Ag₄(ptz)₄] with uninodal sqc5603 topology—distinct from the utp topology obtained with methyl and ethyl analogs—and exhibits guest-dependent photoluminescence [4]. Researchers designing luminescent or porous coordination polymers should procure the propyl variant when aiming for topological diversity or switchable optical properties.

Application

Selection Property

Validation Focus

Application Muntz alloy corrosion inhibitor research

Selection Property Propyl-substituted triazole scaffold

Validation Focus Inhibition efficiency screening in acidic/neutral chloride media

Application Copper corrosion inhibitor research

Selection Property 5-Amino-1,2,4-triazole core with propyl chain

Validation Focus Protective effect in near-neutral chloride environments

Application Lipophilicity SAR and drug design studies

Selection Property Calculated logP range (0.28–0.76)

Validation Focus Membrane permeability and bioavailability modeling

Application Metal-organic framework (MOF) synthesis

Selection Property Topological diversity via alkyl chain modulation

Validation Focus Luminescence and guest-response profiling

• [1] Allam， N. K. et al. Studies on triazole derivatives as inhibitors for the corrosion of muntz metal in acidic and neutral solutions. Surf. Coat. Technol. 2006， 200， 4784–4790. View Source
• [2] Shevtsov， Yu. V. et al. A comparison of the inhibitory activity of 3-alkyl- and 3-hydroxyalkyl-5-amino-1H-1,2,4-triazoles against copper corrosion in chloride-containing environments. Int. J. Corros. Scale Inhib. 2023， 12， 630–645. View Source
• [3] Cheméo. 1H-1,2,4-Triazole， 3-propyl- (CAS 19932-60-6). logPoct/wat: 0.275. View Source
• [4] Zhang， J.-P. et al. Syntheses， Structures， and Porous/Luminescent Properties of Silver 3-Alkyl-1,2,4-Triazolate Frameworks with Rare 3-Connected Topologies. Cryst. Growth Des. 2011， 11， 206–214. View Source